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An In-depth Technical Guide to Pyridine-4-sulfonyl Chloride

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and professionals in drug development on Pyridine-4-sulfonyl Chloride. It delves into its core

chemical properties, synthesis, reactivity, and critical safety protocols, providing the necessary

insights for its effective and safe application in a laboratory setting.

Introduction: A Versatile Building Block
Pyridine-4-sulfonyl chloride (CAS No: 134479-04-2) is a pivotal reagent in modern organic

and medicinal chemistry.[1][2] Structurally, it integrates the pharmacologically significant

pyridine scaffold with a highly reactive sulfonyl chloride functional group.[3] This unique

combination renders it an invaluable electrophilic building block for introducing the

pyridylsulfonyl moiety into complex molecules.[1][2] Its primary utility lies in the synthesis of

sulfonamides, a class of compounds with a storied history and broad therapeutic applications,

including antimicrobial and anticancer agents.[3][4][5] This guide provides an in-depth
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examination of its synthesis, chemical behavior, and practical applications, grounded in

established scientific principles.

Chemical Identity and Physicochemical Properties
A precise understanding of a reagent's identity and physical properties is fundamental to its

successful application in research and development.

Chemical Structure and Identifiers
The molecule consists of a pyridine ring substituted at the 4-position with a sulfonyl chloride

group (-SO₂Cl).

Structure:

Quantitative data and chemical identifiers for Pyridine-4-sulfonyl Chloride are summarized

below for easy reference.

Identifier Value Source(s)

CAS Number 134479-04-2 [1][6][7][8]

Molecular Formula C₅H₄ClNO₂S [1][2][6][8]

Molecular Weight 177.61 g/mol [1][2][7][8]

IUPAC Name Pyridine-4-sulfonyl chloride [9]

SMILES String C1=CN=CC=C1S(=O)(=O)Cl [7][9]

InChI Key
NHMOJCOXIZRTRR-

UHFFFAOYSA-N
[7]

Physical and Chemical Properties
The physical properties dictate the conditions required for handling, storage, and reaction

setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds025213
https://m.chemicalbook.com/ProductChemicalPropertiesCB6808060_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB6808060_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/pyridine-4-sulfonyl-chloride-partner-custom-synthesis-needs-zg
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds025213
https://m.chemicalbook.com/ProductChemicalPropertiesCB6808060_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-chloride-hydrochloride
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds025213
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-chloride-hydrochloride
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds025213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance White solid to brown powder [2][6]

Boiling Point 284 °C [2]

Density 1.488 g/cm³ [2]

Topological Polar Surface Area 55.4 Å² [6]

pKa -0.61 ± 0.26 (Predicted) [6]

Synthesis of Pyridine-4-sulfonyl Chloride
The synthesis of this reagent is a critical process, with established methods ensuring its

availability for research and industrial applications. The most common and reliable route

involves the chlorination of a sulfonic acid precursor.[3]

Synthetic Pathway Overview
The classical and most widely utilized method for preparing Pyridine-4-sulfonyl Chloride is

the direct chlorination of Pyridine-4-sulfonic acid.[3] This transformation leverages potent

chlorinating agents to convert the sulfonic acid group (-SO₃H) into the desired sulfonyl chloride

(-SO₂Cl).

The diagram below illustrates the general workflow for this synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-pyridine-4-sulfonyl-chloride-properties-applications-zg
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://wap.guidechem.com/encyclopedia/pyridine-4-sulfonyl-chloride-dic423490.html
https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375
https://www.benchchem.com/product/b158375/docs?utm_src=pdf-body#pyridine-4-sulfonyl-chloride-cas-number-and-structure
https://www.benchchem.com/product/b158375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow
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Caption: General workflow for the synthesis of Pyridine-4-sulfonyl Chloride.

Experimental Protocol: Chlorination of Pyridine-4-
sulfonic Acid
This protocol is a representative example based on established chemical literature for

converting sulfonic acids to sulfonyl chlorides.[3][10]

Causality Behind Experimental Choices:

Reagent Choice: Phosphorus pentachloride (PCl₅) and thionyl chloride (SOCl₂) are powerful

chlorinating agents. Thionyl chloride is often preferred as its byproducts (SO₂ and HCl) are

gaseous, simplifying purification.[3] However, protocols using PCl₅ are also common.[10]

Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert

atmosphere (e.g., nitrogen) can prevent side reactions with atmospheric moisture, given the

water-reactive nature of the product and reagents.
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Temperature Control: The reaction is typically heated to reflux to ensure it proceeds to

completion.[10]

Step-by-Step Methodology:

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic

stirrer. Ensure all glassware is thoroughly dried.

Charging Flask: To the flask, add Pyridine-4-sulfonic acid (1.0 eq).[11]

Reagent Addition: Cautiously add an excess of thionyl chloride (SOCl₂) (approx. 2-3 eq) to

the flask. A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the

reaction.

Reaction: Heat the mixture to reflux and maintain for 2-4 hours, or until the reaction is

complete (monitor by TLC or LC-MS).

Work-up: Allow the mixture to cool to room temperature. Carefully remove the excess thionyl

chloride under reduced pressure.

Purification: The crude product can be purified by distillation under high vacuum or by

crystallization from a suitable solvent to yield Pyridine-4-sulfonyl Chloride as a solid.

Chemical Reactivity and Core Applications
The synthetic utility of Pyridine-4-sulfonyl Chloride stems from the high electrophilicity of the

sulfur atom in the sulfonyl chloride group.[2][3] This makes it highly susceptible to attack by a

wide array of nucleophiles.

Nucleophilic Substitution: The Cornerstone Reaction
The primary reaction is nucleophilic substitution, where the chloride ion is displaced by a

nucleophile (Nu⁻).
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Core Reactivity Pathway
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Caption: Nucleophilic substitution reactions of Pyridine-4-sulfonyl Chloride.

A. Formation of Sulfonamides: The most significant application is its reaction with primary or

secondary amines to form stable sulfonamide linkages (-SO₂-NR₂).[3] This reaction is

fundamental in drug discovery, as the sulfonamide moiety is a key structural feature in

numerous pharmaceuticals.[4][5][12]

B. Formation of Sulfonate Esters: Reaction with alcohols or phenols yields sulfonate esters (-

SO₂-OR). These can be used as intermediates in further synthetic transformations.[1]

Role in Drug Development and Medicinal Chemistry
Pyridine-4-sulfonyl Chloride is a key intermediate for synthesizing compounds with potential

biological activity. Its ability to readily form sulfonamides allows for the exploration of vast

chemical space in the search for new therapeutic agents.[3] It serves as a foundational building

block for creating libraries of novel compounds for screening in antimicrobial, antiviral, and

anticancer research programs.[1][2]
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Spectroscopic Characterization Profile
Structural elucidation and confirmation of Pyridine-4-sulfonyl Chloride rely on standard

spectroscopic techniques. The expected spectral characteristics are as follows:

Infrared (IR) Spectroscopy: Strong characteristic absorption bands are expected for the

sulfonyl chloride group (S=O stretches) in the regions of 1410-1370 cm⁻¹ and 1204-1166

cm⁻¹.[13] Aromatic C=C and C=N stretching vibrations from the pyridine ring would also be

present.

¹H NMR Spectroscopy: The proton NMR spectrum would show characteristic signals for the

protons on the pyridine ring. Due to the electron-withdrawing nature of the sulfonyl chloride

group, the protons on the ring will be deshielded, appearing in the aromatic region (typically

δ 7.0-9.0 ppm).[14]

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the

carbons of the pyridine ring.[15][16] The carbon atom directly attached to the sulfonyl

chloride group will be significantly deshielded.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺). A

characteristic isotopic pattern (M+2 peak) will be observed due to the presence of the

chlorine atom (³⁵Cl and ³⁷Cl isotopes), which is a key diagnostic feature for chlorine-

containing compounds.[13]

Safety, Handling, and Storage
Pyridine-4-sulfonyl Chloride is a hazardous chemical that requires strict safety protocols. It is

corrosive and water-reactive.

Hazard Identification and Personal Protective Equipment
(PPE)
The compound is classified with significant health hazards. Adherence to safety guidelines is

mandatory.
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Hazard Class GHS Statement Source(s)

Skin Corrosion
H314: Causes severe skin

burns and eye damage.
[7][17]

Eye Damage
H314: Causes severe skin

burns and eye damage.
[7][17]

Respiratory Irritation
H335: May cause respiratory

irritation.
[7][17]

Mandatory PPE:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[18]

Skin Protection: Wear impervious, flame-resistant protective clothing and gloves (e.g., nitrile

rubber).[18]

Respiratory Protection: Use a full-face respirator with an appropriate cartridge if exposure

limits are exceeded or if working in a poorly ventilated area.[17][18]

Handling and Storage Protocols
Handling: Always handle Pyridine-4-sulfonyl Chloride in a well-ventilated chemical fume

hood.[18][19] Avoid the formation of dust and aerosols. Use non-sparking tools. Prevent

contact with skin, eyes, and clothing.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[17][19]

The material is water-reactive; therefore, it must be stored away from moisture and water

sources.[19][20] A corrosives-designated storage area is appropriate.[7]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a poison

center or doctor immediately.[17][21]
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Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[17][19][20]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Call a poison center or doctor immediately.[17][20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[20][21]

Conclusion
Pyridine-4-sulfonyl Chloride is a high-value reagent with significant utility in synthetic

chemistry, particularly for the development of novel pharmaceuticals. Its well-defined reactivity,

centered on the electrophilic sulfonyl chloride group, provides a reliable method for

constructing sulfonamide and sulfonate ester linkages. While its hazardous nature demands

rigorous safety precautions, a thorough understanding of its properties and handling

requirements enables researchers to leverage its full potential in advancing chemical and

biomedical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com
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